Activation analysis for titanium and niobium with fast neutrons
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9669100638
Abstract
Fast-neutron activation methods have been developed for determining titanium and niobium. Scandium-47 formed by the (n,p) reaction on titanium-47 and yttrium-90 formed by the (n,α) reaction on niobium-93 have been used for determining these elements. Irradiations were carried out in the swimming-pool reactor “Apsara” at the Atomic Energy Establishment Trombay, at a fission-flux of 3 × 1011 n per cm2 per second. Radiochemical procedures were developed for the isolation of scandium and yttrium from the irradiated samples. The methods have been applied to the determination of titanium in stabilised steels and the standard rocks G–1 and W–1 and of niobium in stabilised steels. The advantages and limitations of the methods are discussed.
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